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This guide provides a detailed comparison of the performance of two prominent herbicides,
diclosulam and flumioxazin, in peanut (Arachis hypogaea L.) cultivation. The information
presented is synthesized from various research studies and is intended for researchers,
scientists, and agricultural professionals.

Executive Summary

Both diclosulam and flumioxazin are effective herbicides for managing a broad spectrum of
weeds in peanuts when used as part of a comprehensive weed management program.[1][2]
Diclosulam, an acetolactase synthase (ALS) inhibitor, demonstrates particularly strong control
of yellow nutsedge.[3][4] Flumioxazin, a protoporphyrinogen oxidase (PPO) inhibitor, offers
excellent residual control of many broadleaf weeds.[2][5][6] While flumioxazin can cause
transient early-season injury to peanuts, this typically does not result in yield loss.[2][7][8] In
many studies, weed management systems incorporating either diclosulam or flumioxazin have
resulted in comparable peanut yields.[3][4][9]

Quantitative Performance Data

The following tables summarize the comparative performance of diclosulam and flumioxazin
based on weed control efficacy, crop injury, and peanut yield from various studies.

Table 1: Weed Control Efficacy of Diclosulam vs. Flumioxazin in Peanuts
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Weed Species

Diclosulam

Flumioxazin

Notes

Yellow Nutsedge

(Cyperus esculentus)

Excellent (90% late-

season control)[3][4]

Fair to Good (<69%
control)[5]

Diclosulam-based
systems consistently
provide superior
control of yellow
nutsedge.[3][4]

Sicklepod (Senna

Poor (<63% control)

Poor to Fair (<63%

Neither herbicide
provides adequate
control of sicklepod
when used alone.[1]

[9] Control improves

obtusifolia) [5] control)[5] o
significantly when
used in a system with
POST herbicides like
imazapic.[1][9]
Control is variable for
both herbicides.
POST applications of

Morningglory Species  Variable (59-91% Variable (59-91%

(Ipomoea spp.)

control)[3][4]

control)[3][4]

other herbicides are
often necessary for

consistent control.[3]

[4]

Florida Beggarweed

Good (78% control

Excellent (90% control

Flumioxazin generally

provides better control

(Desmodium with PPI application) with PRE application) )

of Florida
tortuosum) [5] [5]

beggarweed.[5]

Both are highly
Common Excellent (=91% Excellent (=91% effective when used in
Lambsquarters control in a system)[3]  control in a system)[3]  a pre-emergence

(Chenopodium album)

[4]

[4]

system with
dimethenamid.[3][4]

Eclipta (Eclipta

prostrata)

Excellent (=291%

control in a system)[3]

[4]

Excellent (=291%

control in a system)[3]

[4]

Both are highly
effective when used in

a pre-emergence
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system with
dimethenamid.[3][4]

Prickly Sida (Sida

spinosa)

Excellent (=291%

control in a system)[3]

[4]

Excellent (=291%

control in a system)[3]

[4]

Both are highly
effective when used in
a pre-emergence
system with
dimethenamid.[3][4]

Table 2: Peanut Injury and Yield in Response to Diclosulam and Flumioxazin

Parameter

Diclosulam

Flumioxazin

Notes

Peanut Injury

Minimal to moderate

injury reported.[10]

Can cause significant
early-season injury
(stunting,
discoloration),
especially with heavy

rainfall after

Flumioxazin injury is
typically transient, and
peanuts generally
recover without

impacting yield.[2][7]

Peanut Yield

Generally comparable
to flumioxazin
systems.[3][4][9]

application.[2][7][8] [8]
[11]
Yields are often Yields for both

equivalent to those in
diclosulam systems,
even with early-
season injury.[3][4][7]
[9]

herbicides are
superior to systems
with only a single PRE
herbicide like
dimethenamid.[3][4]

Experimental Protocols

The data presented is derived from field studies conducted under various environmental

conditions. Key aspects of the methodologies are outlined below.

General Experimental Design:

e Locations: Studies were conducted in key peanut-producing regions of the United States,
including North Carolina, Florida, and Texas.[3][9][12]
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e Peanut Cultivars: Arange of runner and Virginia market-type peanut cultivars were used,
including 'NC 10C', 'NC 12C', 'NC 7', and 'Georgia Green'.[1][3][4]

» Herbicide Application:

Diclosulam: Typically applied preplant incorporated (PPI) or pre-emergence (PRE).[5][9]

o

o Flumioxazin: Applied pre-emergence (PRE).[5][9]

o Application Rates: Herbicides were tested at various rates, including full and reduced
labeled rates.[13]

o Systems Approach: Diclosulam and flumioxazin were often evaluated alone and in
combination with other PRE and post-emergence (POST) herbicides as part of a complete

weed management program.[3][4][9]
o Data Collection:

o Weed Control: Visually assessed as a percentage of control compared to an untreated
check at various intervals after application.

o Crop Injury: Visually rated on a scale of 0% (no injury) to 100% (crop death).
o Peanut Yield: Determined by harvesting and weighing the peanuts from each plot.
Example Protocol: Comparative Efficacy in Conventional and Strip-Tillage Systems

A study conducted in Lewiston and Rocky Mount, North Carolina, evaluated weed
management systems in both strip- and conventional-tillage peanuts.[3][4] The peanut cultivars
'NC 10C', 'NC 12C', and 'NC 7' were used.[3][4] Herbicide systems included PRE applications
of dimethenamid alone, or in combination with either diclosulam or flumioxazin, followed by
various POST herbicide options.[3][4] Weed control, peanut yield, and net returns were
evaluated.[3][4]

Visualizations

Experimental Workflow for Herbicide Comparison in Peanuts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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